N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-2-(p-tolyl)acetamide

• IUPAC Name: N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C15H12BrN3O2S/c1-9-2-4-10(5-3-9)8-13(20)17-15-19-18-14(21-15)11-6-7-12(16)22-11/h2-7H,8H2,1H3,(H,17,19,20)
• InChI Key: JUIOKTPLZNYHQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=NN=C(O2)C3=CC=C(S3)Br
• Molecular Formula: C15H12BrN3O2S
• Molecular Weight: 378.2 g/mol

Description

BTA-EG6 is a small molecule inhibitor that has shown promising results in the field of cancer research. It belongs to the family of oxadiazole compounds, which have been extensively studied for their potential therapeutic applications. BTA-EG6 has a unique chemical structure that allows it to selectively target cancer cells while sparing normal cells. This makes it an attractive candidate for cancer therapy.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The compound’s structural features, including the 1,3,4-oxadiazole and thiophene moieties, make it an attractive candidate for drug discovery. Researchers have explored its potential as a scaffold for designing novel pharmaceutical agents. Some key areas include:

• . Researchers aim to optimize their efficacy and selectivity.

Fluorescent Probes and Imaging

Fluorescent molecules play a crucial role in biological imaging. . Applications include:

Synthetic Methodology

. Researchers continue to develop efficient synthetic routes for its preparation.